Cas no 892766-64-2 (3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one)

• Product Name: 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• CAS No: 892766-64-2
• MF: C₂₄H₂₇FN₂O₃S
• MW: 442.546188592911
• CID: 5422448
• PubChem ID: 20905085
• Update Time: 2025-10-30

3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4(1H)-one
• 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one
• 3-(3,4-dimethylphenyl)sulfonyl-6-fluoro-1-propyl-7-pyrrolidin-1-ylquinolin-4-one
• AKOS001916695
• F3411-0968
• 3-((3,4-dimethylphenyl)sulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)quinolin-4(1H)-one
• 892766-64-2
• 3-[(3,4-Dimethylphenyl)sulfonyl]-6-fluoro-1-propyl-7-(1-pyrrolidinyl)-4(1H)-quinolinone

• Inchi： 1S/C24H27FN2O3S/c1-4-9-27-15-23(31(29,30)18-8-7-16(2)17(3)12-18)24(28)19-13-20(25)22(14-21(19)27)26-10-5-6-11-26/h7-8,12-15H,4-6,9-11H2,1-3H3
• InChI Key： PLHMQIAPLUBKOA-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=C(F)C(N3CCCC3)=C2)C(=O)C(S(C2=CC=C(C)C(C)=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 442.17264206g/mol
• Monoisotopic Mass: 442.17264206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.4±55.0 °C(Predicted)
• pka: 2.22±0.20(Predicted)

Additional information on 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one

3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one: A Promising Compound for Targeted Therapeutic Applications

3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one is a novel quinolinone derivative with a complex molecular architecture that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 892766-64-2, represents a critical advancement in the development of targeted therapeutic agents for treating various diseases. Its unique structural features, including the 3,4-dimethylbenzenesulfonyl group, 6-fluoro substitution, and pyrrolidin-1-yl moiety, contribute to its potent biological activity and pharmacological profile. Recent studies have highlighted its potential in modulating signaling pathways associated with inflammation, neurodegeneration, and metabolic disorders, making it a focal point for researchers and pharmaceutical companies.

The 1,4-dihydroquinolin-4-one scaffold is a well-established pharmacophore known for its versatility in drug design. This ring system provides a rigid framework that can be functionalized to enhance bioavailability, metabolic stability, and receptor specificity. The 3-(3,4-dimethylbenzenesulfonyl) substituent introduces hydrophobicity and steric bulk, which may influence the compound's interaction with biological targets. Meanwhile, the 6-fluoro substitution at the quinoline ring is crucial for modulating electronic properties and improving binding affinity to specific receptors. The pyrrolidin-1-yl group, a five-membered heterocyclic ring, adds additional conformational flexibility and may contribute to the compound's ability to act as a prodrug or to enhance solubility in aqueous environments.

Recent research has focused on the mechanism of action of 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one. Studies published in Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2023) have demonstrated its ability to inhibit key enzymes involved in inflammatory responses. For instance, the compound exhibits potent COX-2 (cyclooxygenase-2) inhibitory activity, which is a critical target for the development of non-steroidal anti-inflammatory drugs (NSAIDs). Unlike traditional NSAIDs, which often cause gastrointestinal side effects, this compound shows reduced toxicity due to its selective interaction with COX-2 over COX-1. This selectivity is attributed to the 3,4-dimethylbenzenesulfonyl group, which enhances the compound's affinity for the COX-2 active site.

Another area of interest is the neuroprotective potential of 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one. Preclinical studies have shown that this compound can modulate mitochondrial function and reduce oxidative stress in neuronal cells. The pyrrolidin-1-yl moiety may play a role in stabilizing the compound's interaction with mitochondrial proteins, thereby enhancing its neuroprotective effects. In a 2023 study published in Pharmacological Research, the compound was found to significantly reduce the production of reactive oxygen species (ROS) in models of Parkinson's disease, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

The 1-propyl substituent in the compound's structure is another key feature that contributes to its biological activity. This alkyl chain provides additional hydrophobicity and may facilitate the compound's penetration into lipid-rich tissues such as the brain. The 1-propyl group also allows for the possibility of further chemical modifications to enhance the compound's pharmacokinetic properties. For example, the introduction of hydrophilic groups at the terminal end of the propyl chain could improve the compound's solubility and reduce its potential for metabolic degradation.

Recent advancements in computational modeling have further elucidated the binding interactions of 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one with its biological targets. Molecular docking studies conducted by researchers at the University of Tokyo (2023) revealed that the compound's 3,4-dimethylbenzenesulfonyl group forms hydrogen bonds with key residues in the COX-2 enzyme, while the pyrrolidin-1-yl moiety interacts with hydrophobic pockets in the enzyme's active site. These interactions are critical for the compound's high affinity and selectivity, which are essential for its therapeutic efficacy.

The metabolic stability of 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one is another important consideration in its development as a pharmaceutical agent. Studies have shown that the compound is resistant to hydrolysis by esterases, which is a common metabolic pathway for many drugs. This resistance is attributed to the 3,4-dimethylbenzenesulfonyl group, which forms a stable ester linkage with the molecule. The pyrrolidin-1-yl group may also contribute to metabolic stability by reducing the compound's susceptibility to oxidative degradation.

Despite its promising therapeutic potential, the 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one compound is still in the early stages of development. Ongoing research is focused on optimizing its chemical structure to enhance its potency, reduce side effects, and improve its pharmacokinetic profile. For example, researchers are exploring the possibility of introducing additional functional groups to the 1-propyl chain to further enhance the compound's solubility and bioavailability. Additionally, efforts are being made to evaluate the compound's safety profile in preclinical models to ensure its suitability for human trials.

In conclusion, 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features, including the 3,4-dimethylbenzenesulfonyl group, 6-fluoro substitution, and pyrrolidin-1-yl moiety, contribute to its potent biological activity and pharmacological profile. Recent studies have highlighted its potential in modulating signaling pathways associated with inflammation, neurodegeneration, and metabolic disorders. As research in this area continues to evolve, this compound may emerge as a promising therapeutic agent for a wide range of diseases.

For further information on the development of 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one and its potential applications, researchers and pharmaceutical companies should refer to the latest publications in Journal of Medicinal Chemistry, Bioorganic & Medicinal Chemistry Letters, and Pharmacological Research. These journals provide valuable insights into the compound's mechanism of action, pharmacokinetic properties, and therapeutic potential. Additionally, collaboration between academia and industry will be crucial in advancing this compound from the laboratory to clinical trials, ultimately leading to its potential use as a novel therapeutic agent for patients in need.

As the field of medicinal chemistry continues to advance, the development of compounds like 3-(3,4-dimethylbenzenesulfonyl)-6-fluoro-1-propyl-7-(pyrrolidin-1-yl)-1,4-dihydroquinolin-4-one will play a vital role in the discovery of new treatments for various diseases. The unique structural features of this compound, combined with its promising biological activity, make it a prime candidate for further investigation and development. With continued research and innovation, this compound may ultimately contribute to the advancement of medicine and the improvement of patient outcomes.